Cas no 33235-39-1 (1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine
• CAS No: 33235-39-1
• MDL: MFCD11202298
• CID: 4646537
• PubChem ID: 43148827
• Update Time: 2025-05-23

1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)-1H-1,3-benzodiazol-2-amine
• 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine

• MDL： MFCD11202298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine

Compound CAS No. 33235-39-1: 1-(2-Methoxyphenyl)-1H-1,3-Benzodiazol-2-Amine

The compound with CAS No. 33235-39-1, commonly referred to as 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a benzodiazole ring system, which is a bicyclic structure consisting of a benzene ring fused to a diazole ring. The presence of the methoxy group at the 2-position of the phenyl ring adds unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to explore the electronic properties and reactivity of benzodiazole derivatives in unprecedented detail. Studies have shown that the benzodiazole moiety in this compound plays a crucial role in its ability to act as a π-electron acceptor, which is essential for its potential applications in organic electronics and optoelectronics. For instance, researchers have demonstrated that benzodiazole-containing materials can exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These findings highlight the importance of understanding the electronic structure of such compounds for their practical applications.

In addition to its electronic properties, 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine has also been investigated for its potential as a pharmacological agent. Recent studies have focused on its ability to modulate cellular signaling pathways, particularly those involving protein kinases and other key enzymes. The methoxy group at the phenyl ring is believed to enhance the compound's bioavailability and stability in biological systems, which are critical factors for its potential use as a drug candidate. Furthermore, preliminary in vitro assays have shown that this compound exhibits selective inhibitory activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

The synthesis of benzodiazole derivatives has been an area of intense research over the past decade. Traditional methods often involve multi-step reactions with low yields and poor selectivity. However, recent advances in catalytic chemistry have enabled the development of more efficient synthetic routes. For example, researchers have successfully employed transition metal-catalyzed coupling reactions to construct the benzodiazole framework with high precision. These methods not only improve the yield but also allow for greater control over the stereochemistry and functionalization of the product.

Another exciting area of research involving benzodiazole derivatives is their application in sensing technologies. The unique electronic properties of these compounds make them ideal candidates for designing sensors capable of detecting various analytes, including metal ions, gases, and biomolecules. Recent studies have demonstrated that benzodiazole-based sensors can exhibit high sensitivity and selectivity towards specific targets, making them promising tools for environmental monitoring and medical diagnostics.

In conclusion, CAS No. 33235-39-1, or 1-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-amine, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As our understanding of its properties continues to grow, it is likely that this compound will find new uses in fields such as electronics, pharmacology, and sensing technology.